Cas no 832674-45-0 (<br>4-[2-(2,3-Dibromo-6-ethoxy-4-formyl-phenoxy)-acetylamino]-benzoic acid ethy l ester)

• Product Name: <br>4-[2-(2,3-Dibromo-6-ethoxy-4-formyl-phenoxy)-acetylamino]-benzoic acid ethy l ester
• CAS No: 832674-45-0
• MF: C₂₀H₁₉Br₂NO₆
• MW: 529.175964593887
• MDL: MFCD02257126
• CID: 3057482
• PubChem ID: 19578030
• Update Time: 2025-07-19

<br>4-[2-(2,3-Dibromo-6-ethoxy-4-formyl-phenoxy)-acetylamino]-benzoic acid ethy l ester Chemical and Physical Properties

Names and Identifiers

• <br>4-[2-(2,3-Dibromo-6-ethoxy-4-formyl-phenoxy)-acetylamino]-benzoic acid ethy l ester
• 832674-45-0
• ETHYL4-([(2,3-DIBROMO-6-ETHOXY-4-FORMYLPHENOXY)ACETYL]AMINO)BENZOATE
• CS-0348047
• AKOS000303952
• ETHYL 4-([(2,3-DIBROMO-6-ETHOXY-4-FORMYLPHENOXY)ACETYL]AMINO)BENZOATE
• ethyl 4-{[(2,3-dibromo-6-ethoxy-4-formylphenoxy)acetyl]amino}benzoate
• ethyl 4-[[2-(2,3-dibromo-6-ethoxy-4-formylphenoxy)acetyl]amino]benzoate
• STK348899
• EN300-228079
• ethyl 4-[2-(2,3-dibromo-6-ethoxy-4-formylphenoxy)acetamido]benzoate
• Ethyl 4-(2-(2,3-dibromo-6-ethoxy-4-formylphenoxy)acetamido)benzoate
• BBL039557

• MDL： MFCD02257126
• Inchi： 1S/C20H19Br2NO6/c1-3-27-15-9-13(10-24)17(21)18(22)19(15)29-11-16(25)23-14-7-5-12(6-8-14)20(26)28-4-2/h5-10H,3-4,11H2,1-2H3,(H,23,25)
• InChI Key： HBLFABHXKBMWHX-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C=O)=CC(=C1OCC(NC1C=CC(C(=O)OCC)=CC=1)=O)OCC)Br

Computed Properties

• Exact Mass: 528.95586Da
• Monoisotopic Mass: 526.95791Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 90.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on <br>4-[2-(2,3-Dibromo-6-ethoxy-4-formyl-phenoxy)-acetylamino]-benzoic acid ethy l ester

Professional Introduction to 4-[2-(2,3-Dibromo-6-ethoxy-4-formyl-phenoxy)-acetylamino]-benzoic acid ethyl ester (CAS No. 832674-45-0)

4-[2-(2,3-Dibromo-6-ethoxy-4-formyl-phenoxy)-acetylamino]-benzoic acid ethyl ester, identified by its CAS number 832674-45-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising bioactivity, making it a subject of extensive research for potential therapeutic applications.

The molecular structure of 4-[2-(2,3-Dibromo-6-ethoxy-4-formyl-phenoxy)-acetylamino]-benzoic acid ethyl ester is characterized by its intricate arrangement of functional groups, including bromine atoms, ethoxy groups, and a formyl group. These features contribute to its unique chemical properties and reactivity, which are exploited in various synthetic pathways and biological assays. The presence of an acetylamino group further enhances its potential as a pharmacophore, enabling interactions with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. 4-[2-(2,3-Dibromo-6-ethoxy-4-formyl-phenoxy)-acetylamino]-benzoic acid ethyl ester has emerged as a compound of interest due to its structural similarity to known bioactive molecules. Studies have demonstrated its potential in modulating various biological pathways, particularly those involved in inflammation and immune response. The bromine substituents, for instance, are known to increase the lipophilicity of the molecule, facilitating better membrane penetration and thus enhancing its bioavailability.

The formyl group in the structure serves as a versatile handle for further chemical modifications. It can be readily converted into other functional groups such as carboxylic acids or amides through reduction or hydrolysis reactions. This flexibility allows researchers to fine-tune the properties of the compound, optimizing its pharmacological profile for specific therapeutic targets. Moreover, the ethoxy group contributes to the overall solubility and stability of the molecule, making it suitable for formulation into various drug delivery systems.

One of the most compelling aspects of 4-[2-(2,3-Dibromo-6-ethoxy-4-formyl-phenoxy)-acetylamino]-benzoic acid ethyl ester is its potential in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of numerous diseases, including arthritis, cardiovascular disorders, and autoimmune conditions. The compound has shown promise in preclinical studies by inhibiting key inflammatory enzymes such as COX-2 and LOX. These enzymes are critical in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By targeting these enzymes, 4-[2-(2,3-Dibromo-6-ethoxy-4-formyl-phenoxy)-acetylamino]-benzoic acid ethyl ester holds the potential to mitigate inflammation without the adverse effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, this compound has also been explored for its potential anticancer applications. Cancer cells often exhibit altered signaling pathways that contribute to their uncontrolled growth and survival. Studies have indicated that 4-[2-(2,3-Dibromo-6-ethoxy-4-formyl-phenoxy)-acetylamino]-benzoic acid ethyl ester can interfere with these pathways by inhibiting key kinases and transcription factors. Furthermore, its ability to induce apoptosis in cancer cells without affecting normal cells suggests that it may serve as a promising candidate for targeted cancer therapy.

The synthesis of 4-[2-(2,3-Dibromo-6-ethoxy-4-formyl-phenoxy)-acetylamino]-benzoic acid ethyl ester involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of a brominated phenol derivative followed by etherification and formylation to introduce the essential functional groups. Subsequent acetylation and esterification steps complete the synthesis. Each step must be carefully optimized to ensure high yield and purity, which are crucial for subsequent biological evaluations.

The biological evaluation of this compound involves a range of in vitro and in vivo assays designed to assess its potency, selectivity, and toxicity. In vitro assays often include enzyme inhibition studies using isolated enzymes such as COX-2 or LOX to determine the compound's binding affinity and inhibitory activity. In vivo studies involve administering the compound to animal models to evaluate its pharmacokinetic properties and therapeutic effects on disease models.

The latest research findings suggest that 4-[2-(2,3-Dibromo-6-ethoxy-4-formyl-phenoxy)-acetylamino]-benzoic acid ethyl ester may also have applications in neuroprotection. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by oxidative stress and inflammation in neural tissues. Studies have shown that this compound can scavenge reactive oxygen species (ROS) and reduce inflammatory markers in neural cells. These effects could potentially slow down disease progression and improve cognitive function in affected individuals.

The development of new drug candidates is an iterative process that involves continuous refinement based on experimental data. Researchers are exploring various derivatives of 4-[2-(2,3-Dibromo-6-ethoxy-4-formyl-phenoxy)-acetylamino]-benzoic acid ethyl ester to enhance its therapeutic profile further. By modifying specific functional groups or introducing new ones altogether, scientists aim to develop more potent and selective drugs with improved pharmacokinetic properties.

In conclusion, 4-[2-(2,3-Dibromo-6-ethoxy-4-formyl-phenoxy)-acetylamino]-benzoic acid ethyl ester (CAS No. 832674-45-0) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it suitable for modulating various biological pathways involved in inflammation、cancer、and neurodegenerative diseases。Ongoing research continues to uncover new therapeutic possibilities，making it a promising candidate for future drug development efforts。